Cas no 1209460-15-0 (4-Bromo-2-(cyclopentyloxy)pyridine)

4-Bromo-2-(cyclopentyloxy)pyridine is a brominated pyridine derivative featuring a cyclopentyloxy substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine atom at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The cyclopentyloxy group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, where precise molecular modifications are critical. The compound is typically handled under standard laboratory conditions.
4-Bromo-2-(cyclopentyloxy)pyridine structure
1209460-15-0 structure
Product Name:4-Bromo-2-(cyclopentyloxy)pyridine
CAS No:1209460-15-0
MF:C10H12BrNO
MW:242.11238193512
MDL:MFCD14702592
CID:1033845
PubChem ID:66520203
Update Time:2025-06-09

4-Bromo-2-(cyclopentyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(cyclopentyloxy)pyridine
    • 4-bromo-2-cyclopentyloxypyridine
    • 1209460-15-0
    • G45906
    • EN300-7542648
    • 4-BROMO-2-(CYCLOPENTOXY)PYRIDINE
    • CS-0217490
    • MB13793
    • DB-316276
    • AKOS015942369
    • DTXSID90735016
    • J-514580
    • TQP0367
    • MDL: MFCD14702592
    • Inchi: 1S/C10H12BrNO/c11-8-5-6-12-10(7-8)13-9-3-1-2-4-9/h5-7,9H,1-4H2
    • InChI Key: UIARJYUUUYZAJS-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)OC1CCCC1

Computed Properties

  • Exact Mass: 241.01023g/mol
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų

4-Bromo-2-(cyclopentyloxy)pyridine Pricemore >>

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